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Compound of Interest

Compound Name: N-nitroso-meropenem

Cat. No.: B15811780

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals on the

prevention of N-nitroso-meropenem formation during drug manufacturing.

Troubleshooting Guide
This guide addresses specific issues that may be encountered during the manufacturing

process of meropenem, leading to the formation of N-nitroso-meropenem.

Issue 1: Detection of N-Nitroso-Meropenem in the Final Drug Product

Question: We have detected N-nitroso-meropenem in our final meropenem drug product.

What are the potential root causes and how can we investigate them?

Answer: The formation of N-nitroso-meropenem, a nitrosamine drug substance-related

impurity (NDSRI), occurs through the nitrosation of the secondary amine present in the

pyrrolidine ring of the meropenem side chain. The primary root causes involve the presence

of nitrosating agents and a susceptible amine under favorable reaction conditions.
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To investigate the root cause, a systematic risk assessment of the entire manufacturing

process is crucial.[1][2][3][4] This should include:

Raw Material Analysis: Scrutinize all raw materials, including the meropenem active

pharmaceutical ingredient (API), excipients, and solvents, for the presence of nitrites and

other potential nitrosating agents.[5]

Process Parameter Review: Evaluate the manufacturing process steps, paying close

attention to pH, temperature, and the potential for unintended side reactions. Acidic

conditions, typically in the pH range of 3-5, are known to be high-risk for nitrosamine

formation.[6][7][8]

Equipment and Cross-Contamination: Assess the potential for cross-contamination from

other processes running on the same equipment.[5]

Stability Studies: Analyze the stability of the drug product under various storage conditions

to determine if N-nitroso-meropenem forms over time.[2]

Issue 2: Elevated Levels of Nitrite Impurities in Raw Materials

Question: Our raw material testing has identified significant levels of nitrite impurities in one

of our key excipients. What is the acceptable limit for nitrite, and what are our options for

mitigation?

Answer: There is no universal acceptable limit for nitrite in all raw materials, as the risk of

nitrosamine formation depends on multiple factors, including the specific amine and the

reaction conditions. The U.S. Food and Drug Administration (FDA) has established an

acceptable intake (AI) limit for N-nitroso-meropenem of 1500 ng/day.[9] Your risk

assessment should determine the maximum allowable nitrite content in your raw materials to

ensure the final drug product remains below this limit.

Mitigation strategies for high nitrite levels in raw materials include:

Supplier Qualification: Work with suppliers to source materials with lower and well-

controlled nitrite levels.
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Raw Material Testing: Implement rigorous testing of incoming raw materials to ensure they

meet your established specifications.

Alternative Excipients: Evaluate alternative excipients with a lower propensity for nitrite

contamination.

Issue 3: Inconsistent N-Nitroso-Meropenem Levels Between Batches

Question: We are observing significant batch-to-batch variability in the levels of N-nitroso-
meropenem. What could be causing this inconsistency?

Answer: Batch-to-batch variability in N-nitroso-meropenem levels often points to

inconsistencies in the manufacturing process or raw materials. Potential causes include:

Variation in Raw Material Quality: Inconsistent levels of nitrite or other nitrosating agents in

different lots of raw materials.

Process Control Deviations: Fluctuations in critical process parameters such as pH,

temperature, or reaction time.[5]

Hold Time Variations: Differences in the duration for which intermediates or the final

product are held at various stages of the manufacturing process.

Cleaning and Equipment Changeover: Inadequate cleaning procedures between batches,

leading to cross-contamination.

A thorough investigation of manufacturing batch records and a comparative analysis of raw

material certificates of analysis for high and low N-nitroso-meropenem batches can help

identify the source of the variability.

Frequently Asked Questions (FAQs)
What is N-nitroso-meropenem?

N-nitroso-meropenem is a nitrosamine drug substance-related impurity (NDSRI) of the

antibiotic meropenem.[9] It is formed when the secondary amine group in the pyrrolidine side

chain of the meropenem molecule reacts with a nitrosating agent.
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Why is the presence of N-nitroso-meropenem a concern?

Nitrosamines are a class of compounds that are considered probable human carcinogens.[5]

Therefore, their presence in pharmaceutical products is a significant safety concern and is

strictly regulated by health authorities like the FDA.

What is the acceptable limit for N-nitroso-meropenem in drug products?

The U.S. FDA has set an acceptable intake (AI) limit for N-nitroso-meropenem at 1500

ng/day.[9]

What are the primary factors that contribute to the formation of N-nitroso-meropenem?

The formation of N-nitroso-meropenem is primarily influenced by three factors:

Presence of a nitrosatable amine: The secondary amine in the meropenem structure.

Presence of a nitrosating agent: Most commonly nitrites, but other agents can also be

involved.

Favorable reaction conditions: Acidic pH (typically 3-5) and elevated temperatures can

accelerate the reaction.[5][6][7][8]

How can the formation of N-nitroso-meropenem be prevented or minimized?

Several strategies can be employed to control the formation of N-nitroso-meropenem:

Control of Raw Materials: Sourcing and using raw materials with low levels of nitrites and

other nitrosating agents.

Process Optimization:

pH Control: Maintaining a neutral or basic pH during critical manufacturing steps can

significantly reduce the rate of nitrosation.[6][8]

Temperature Control: Avoiding excessive temperatures during the manufacturing process.

[5]
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Use of Inhibitors (Antioxidants): The addition of antioxidants, such as ascorbic acid (Vitamin

C), can act as nitrite scavengers and inhibit the formation of nitrosamines.[10][11][12]

Quantitative Data on Mitigation Strategies

Mitigation
Strategy

Parameter Observation

Potential
Reduction of
Nitrosamine
Formation

Reference

pH Control pH

Nitrosation is

favored in acidic

conditions (pH 3-

5). The risk is

lower at neutral

pH and

considered

negligible at pH

> 7.

Significant

reduction at

neutral to basic

pH.

[6][7][8]

Antioxidants Ascorbic Acid

Acts as a nitrite

scavenger,

competing with

the amine for the

nitrosating agent.

Can completely

inhibit

nitrosamine

formation in

some in vitro

studies.

[10][11][12][13]

[14]

Antioxidants Ascorbic Acid

In the presence

of lipid, ascorbic

acid can

paradoxically

promote N-

nitrosamine

formation.

Potential for

increased

formation in lipid-

containing

formulations.

[13]

Experimental Protocols
Detection and Quantification of N-Nitroso-Meropenem by LC-MS/MS
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This protocol provides a general framework for the analysis of N-nitroso-meropenem. Method

validation according to ICH Q2(R1) guidelines is essential before implementation.

1. Sample Preparation (for Meropenem Drug Product)

Accurately weigh a portion of the powdered drug product equivalent to a target concentration

of the active pharmaceutical ingredient (API), for example, 2 mg/mL.

Dissolve the sample in a suitable solvent mixture, such as a 1:1 (v/v) solution of methanol

and water.

Vortex the mixture for 1 minute, followed by sonication in an ultrasonic bath for 20 minutes to

ensure complete dissolution.

Centrifuge the solution to pellet any undissolved excipients.

Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.[15]

2. LC-MS/MS Instrumentation and Conditions

Liquid Chromatograph (LC): A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Mass Spectrometer (MS): A tandem quadrupole or high-resolution mass spectrometer

(HRMS) is recommended for its sensitivity and selectivity.[16][17]

Column: A C18 or other suitable reversed-phase column.

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium

formate) and an organic solvent (e.g., methanol or acetonitrile).

Ionization Source: Atmospheric pressure chemical ionization (APCI) or electrospray

ionization (ESI).

Detection Mode: Multiple Reaction Monitoring (MRM) for tandem quadrupole MS, or high-

resolution accurate mass (HRAM) for HRMS.

3. Method Validation
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The analytical method should be validated for:
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Caption: Risk assessment workflow for N-nitroso-meropenem formation.
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Caption: Troubleshooting logic for N-nitroso-meropenem mitigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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